Cas no 2228882-15-1 (2-(5-chlorofuran-2-yl)oxyethan-1-amine)

• Product Name: 2-(5-chlorofuran-2-yl)oxyethan-1-amine
• CAS No: 2228882-15-1
• MF: C₆H₈ClNO₂
• MW: 161.586220741272
• CID: 6012445
• PubChem ID: 165854937
• Update Time: 2025-06-08

2-(5-chlorofuran-2-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-chlorofuran-2-yl)oxyethan-1-amine
• EN300-1978921
• 2228882-15-1
• 2-[(5-chlorofuran-2-yl)oxy]ethan-1-amine

• Inchi： 1S/C6H8ClNO2/c7-5-1-2-6(10-5)9-4-3-8/h1-2H,3-4,8H2
• InChI Key： CQIRZVITBRKFRR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(O1)OCCN

Computed Properties

• Exact Mass: 161.0243562g/mol
• Monoisotopic Mass: 161.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.4Ų

Additional information on 2-(5-chlorofuran-2-yl)oxyethan-1-amine

Introduction to 2-(5-chlorofuran-2-yl)oxyethan-1-amine (CAS No. 2228882-15-1)

2-(5-chlorofuran-2-yl)oxyethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228882-15-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative features a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug development. The compound’s molecular structure incorporates both a furan ring and an amine functional group, making it a versatile intermediate for synthesizing biologically active molecules.

The furan moiety in 2-(5-chlorofuran-2-yl)oxyethan-1-amine contributes to its distinct electronic properties and reactivity, which are exploited in various synthetic pathways. Furan derivatives are well-documented for their role in pharmaceuticals, often serving as key building blocks in the design of novel therapeutic agents. The presence of a chloro substituent at the 5-position of the furan ring further enhances the compound’s utility, as chlorine atoms can participate in nucleophilic substitution reactions, facilitating further functionalization.

2-(5-chlorofuran-2-yl)oxyethan-1-amine has been explored in recent research for its potential as a precursor in the synthesis of small-molecule inhibitors targeting specific biological pathways. One notable area of investigation involves its application in developing compounds that modulate enzyme activity, particularly those involved in metabolic disorders and inflammatory conditions. The amine group at the 1-position of the ethane chain provides a handle for further derivatization, allowing chemists to introduce additional pharmacophores or improve solubility and bioavailability.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 2-(5-chlorofuran-2-yl)oxyethan-1-amine, predicting their binding affinity to biological targets with high accuracy. This approach has accelerated the discovery process, allowing researchers to prioritize promising candidates for experimental validation. In vitro studies have begun to unravel the mechanistic aspects of how derivatives of this compound interact with proteins and enzymes, shedding light on their potential therapeutic effects.

The synthesis of 2-(5-chlorofuran-2-yl)oxyethan-1-amine itself presents an intriguing challenge due to the need for precise regioselectivity and functional group compatibility. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and organometallic transformations, have been employed to construct the desired framework efficiently. These techniques not only improve yield but also minimize unwanted byproducts, ensuring a cleaner synthetic route suitable for large-scale production.

In the context of drug discovery, 2-(5-chlorofuran-2-yl)oxyethan-1-amine exemplifies how structural diversity can be leveraged to identify novel pharmacological entities. Its unique combination of heterocyclic and aliphatic moieties allows for diverse chemical modifications, enabling the exploration of multiple therapeutic avenues. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, given the prevalence of kinases in various disease pathways.

The pharmacokinetic properties of derivatives derived from CAS No. 2228882-15-1 are also under scrutiny. By optimizing solubility and metabolic stability through structural modifications, scientists aim to enhance oral bioavailability and reduce systemic clearance rates. This is crucial for developing drugs that can be administered orally with minimal degradation before reaching their target sites.

As interest in green chemistry grows, efforts are being made to develop sustainable synthetic routes for compounds like 2-(5-chlorofuran-2-yl)oxyethan-1-amine. Catalytic processes that minimize waste and energy consumption are being prioritized over traditional multi-step syntheses. Such innovations not only align with environmental goals but also improve cost-efficiency by reducing raw material costs and purification steps.

The role of furan derivatives in medicinal chemistry continues to expand, driven by their adaptability and biological relevance. CAS No. 2228882-15-1, as a representative example, underscores the importance of exploring underutilized chemical space. By integrating cutting-edge synthetic techniques with advanced computational modeling, researchers can uncover new opportunities for therapeutic intervention.

In conclusion, 2-(5-chlorofuran-2-yloxyethanamino) (CAS No. 2228882–15–1) stands as a testament to the ingenuity within pharmaceutical chemistry. Its structural features offer a rich palette for medicinal chemists to paint new therapeutic landscapes. As research progresses, this compound will likely continue to inspire innovative approaches to drug design and development.